2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid

• IUPAC Name: 2-fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C15H13FN2O3/c1-17-13-5-3-2-4-10(13)14(19)18-9-6-7-12(16)11(8-9)15(20)21/h2-8,17H,1H3,(H,18,19)(H,20,21)
• InChI Key: YJCNBODKSXVGAT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid, also known as MABA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. MABA is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) mefenamic acid, and it has been shown to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to inhibit both COX-1 and COX-2 enzymes, although it exhibits a higher selectivity for COX-2 inhibition. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid also inhibits the production of nitric oxide, which is another mediator of inflammation.
Biochemical and Physiological Effects
2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to exhibit anti-inflammatory and analgesic effects in various preclinical models. It has been shown to reduce the production of prostaglandins and nitric oxide, which are involved in inflammation and pain. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has also been shown to reduce the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). In addition, 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to reduce the infiltration of immune cells, such as neutrophils and macrophages, into inflamed tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid in lab experiments is its potential to serve as a lead compound for the development of new drugs for the treatment of inflammatory diseases and pain. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to exhibit anti-inflammatory and analgesic properties in preclinical models, making it a promising candidate for further research. However, one limitation of using 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of new analogs of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid with improved pharmacological properties, such as increased solubility and selectivity for COX-2 inhibition. Additionally, further research is needed to fully understand the mechanism of action of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid and its potential applications in the treatment of inflammatory diseases and pain.
Conclusion
In conclusion, 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid, or 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and pain. The synthesis method of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid involves a multistep process starting with mefenamic acid, and the mechanism of action of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid involves the inhibition of COX enzymes and the production of prostaglandins and nitric oxide. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has several advantages and limitations for lab experiments, and there are several future directions for the research of 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid, including the optimization of the synthesis method and the development of new analogs with improved pharmacological properties.

Synthesis Methods

2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid can be synthesized through a multistep process starting with mefenamic acid. The first step involves the conversion of mefenamic acid to 2-fluoro-5-nitrobenzoic acid through a nitration reaction. The nitro group is then reduced to an amino group using a palladium catalyst. The resulting compound is then coupled with 2-(methylamino)benzoyl chloride to obtain 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and pain. 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been tested in various preclinical models of inflammation and pain, including carrageenan-induced paw edema, acetic acid-induced writhing, and formalin-induced paw licking. In these models, 2-Fluoro-5-[[2-(methylamino)benzoyl]amino]benzoic acid has been shown to reduce inflammation and pain in a dose-dependent manner.